Cas no 1805255-66-6 (5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine)

• Product Name: 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine
• CAS No: 1805255-66-6
• MF: C₆H₄BrClF₂N₂
• MW: 257.463166236877
• CID: 4850212
• Update Time: 2025-06-25

5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H4BrClF2N2/c7-3-2(11)1-12-5(4(3)8)6(9)10/h1,6H,11H2
• InChI Key： BAKDMBUVEWQWFG-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine

Introduction to 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine (CAS No. 1805255-66-6)

5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine, with the chemical formula C₇H₅BrClF₂N₂, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic amine features a pyridine core substituted with multiple functional groups, making it a versatile building block for synthesizing various bioactive molecules. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Additionally, the difluoromethyl group introduces unique electronic properties that can influence the biological activity of derived compounds.

The compound's molecular structure positions it as a valuable intermediate in the synthesis of drugs targeting neurological disorders, cancer, and infectious diseases. Recent advancements in medicinal chemistry have highlighted its potential in developing kinase inhibitors and antimicrobial agents. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a crucial role in cancer cell proliferation. The amino group at the 5-position provides a handle for further modifications, enabling the attachment of pharmacophores that enhance binding affinity to biological targets.

In academic research, 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine has been utilized to develop novel antiviral agents. The bromo and chloro substituents facilitate palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that are known to modulate viral replication mechanisms. A notable study published in 2022 demonstrated its use in synthesizing pyridine-based inhibitors of the main protease in SARS-CoV-2, contributing to the global effort to combat COVID-19. This underscores the compound's importance in rapid drug discovery initiatives.

The difluoromethyl group is particularly noteworthy for its ability to improve metabolic stability and binding interactions with biological targets. In drug design, this moiety often enhances bioavailability by reducing susceptibility to oxidative degradation. Furthermore, its electron-withdrawing nature can fine-tune the electronic properties of the molecule, influencing receptor binding affinity and selectivity. These attributes have made it a preferred scaffold in high-throughput screening campaigns for identifying new therapeutic agents.

From an agrochemical perspective, derivatives of 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine have shown promise as herbicides and fungicides. The structural features of this compound allow it to interact with enzymes involved in plant growth regulation and pathogen defense mechanisms. Researchers have reported its efficacy in controlling resistant weed species by inhibiting key enzymes such as acetolactate synthase (ALS). Such findings highlight its potential in developing next-generation crop protection agents.

The synthesis of 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Common synthetic routes include halogenation at specific positions on the pyridine ring followed by introduction of the amino and difluoromethyl groups. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for supporting large-scale pharmaceutical manufacturing.

From a regulatory standpoint, the handling and use of this compound must adhere to good laboratory practices (GLP) and safety guidelines to ensure worker protection and environmental compliance. While it is not classified as a hazardous material under current regulations, proper storage conditions are essential to prevent degradation or unintended reactions. Manufacturers and researchers are encouraged to follow established protocols for safe handling.

Future research directions may explore novel derivatives of 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine with enhanced pharmacological properties. Computational modeling techniques can aid in predicting the biological activity of new analogs before experimental synthesis. Additionally, green chemistry approaches are being adopted to develop more sustainable synthetic methodologies that minimize waste and energy consumption.

In conclusion, 5-Amino-4-bromo-3-chloro-2-(difluoromethyl)pyridine is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an ideal candidate for developing drugs targeting various diseases and crop protection agents. As research continues to uncover new therapeutic opportunities, this compound will remain a cornerstone in medicinal chemistry innovation.